Cas no 6371-84-2 (4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt)

• Product Name: 4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt
• CAS No: 6371-84-2
• MF: C₂₀H₁₇N₄NaO₅S
• MW: 448.427553892136
• CID: 505974
• Update Time: 2026-04-29

4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-[3-[2-(2,4-dimethylphenyl)diazenyl]-2,4-dihydroxyphenyl]diazenyl]-, sodiumsalt (1:1)
• 4-[2-[3-[2-(2,4-Dimethylphenyl)diazenyl]-2,4-dihydroxyphenyl]diazenyl]-benzenesulfonic Acid Sodium S
• 4-[2-[3-[2-(2,4-Dimethylphenyl)diazenyl]-2,4-dihydroxyphenyl]diazenyl]-benzenesulfonic Acid Sodium Salt
• Benzenesulfonic acid, 4-((3-((2,4-dimethylphenyl)azo)-2,4-dihydroxyphenyl)azo)-, monosodium salt
• Benzenesulfonic acid, 4-(2-(3-(2-(2,4-dimethylphenyl)diazenyl)-2,4-dihydroxyphenyl)diazenyl)-, sodium salt (1:1)
• Sodium 4-((3-((2,4-dimethylphenyl)azo)-2,4-dihydroxyphenyl)azo)benzenesulphonate
• sodium 4-[(2E)-2-{(5Z)-5-[(2,4-dimethylphenyl)hydrazono]-4,6-dioxocyclohex-2-en-1-ylidene}hydrazino]benzenesulfonate
• 4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt

Computed Properties

• Exact Mass: 448.08191

Experimental Properties

• PSA: 147.1

Additional information on 4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt

Research Briefing on 4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt (CAS: 6371-84-2)

In recent years, the compound 4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt (CAS: 6371-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This azo dye derivative, characterized by its complex molecular structure, has shown promising applications in drug development, diagnostic assays, and material sciences. The following briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The primary focus of recent studies has been on elucidating the compound's mechanism of action and its interactions with biological targets. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to characterize its structural features. Additionally, computational modeling has been utilized to predict its binding affinity with various enzymes and receptors, providing insights into its potential as a therapeutic agent.

One of the most notable findings is the compound's ability to act as a potent inhibitor of specific inflammatory pathways. In vitro studies have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting its potential utility in treating chronic inflammatory diseases. Furthermore, its unique diazenyl groups have been shown to interact with reactive oxygen species (ROS), making it a candidate for antioxidant therapy.

Another area of interest is the compound's application in diagnostic imaging. Due to its strong absorbance in the visible spectrum, it has been explored as a contrast agent in fluorescence-based imaging techniques. Preliminary results indicate that it exhibits high specificity for certain cellular markers, which could enhance the accuracy of diagnostic procedures.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on chemical modifications and formulation strategies to overcome these limitations.

In conclusion, 4-2-3-2-(2,4-Dimethylphenyl)diazenyl-2,4-dihydroxyphenyldiazenyl-benzenesulfonic Acid Sodium Salt represents a versatile compound with significant potential in both therapeutic and diagnostic fields. Continued research efforts are essential to fully unlock its capabilities and translate these findings into practical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this complex molecule and its role in modern medicine.